(1S,3S,4R)-2-Tert-butoxycarbonyl-6-oxo-2-azabicyclo[2.2.2]octane-3-carboxylic acid (1S,3S,4R)-2-Tert-butoxycarbonyl-6-oxo-2-azabicyclo[2.2.2]octane-3-carboxylic acid
Brand Name: Vulcanchem
CAS No.:
VCID: VC18639177
InChI: InChI=1S/C13H19NO5/c1-13(2,3)19-12(18)14-8-5-4-7(6-9(8)15)10(14)11(16)17/h7-8,10H,4-6H2,1-3H3,(H,16,17)/t7-,8+,10+/m1/s1
SMILES:
Molecular Formula: C13H19NO5
Molecular Weight: 269.29 g/mol

(1S,3S,4R)-2-Tert-butoxycarbonyl-6-oxo-2-azabicyclo[2.2.2]octane-3-carboxylic acid

CAS No.:

Cat. No.: VC18639177

Molecular Formula: C13H19NO5

Molecular Weight: 269.29 g/mol

* For research use only. Not for human or veterinary use.

(1S,3S,4R)-2-Tert-butoxycarbonyl-6-oxo-2-azabicyclo[2.2.2]octane-3-carboxylic acid -

Specification

Molecular Formula C13H19NO5
Molecular Weight 269.29 g/mol
IUPAC Name (1S,3S,4R)-2-[(2-methylpropan-2-yl)oxycarbonyl]-6-oxo-2-azabicyclo[2.2.2]octane-3-carboxylic acid
Standard InChI InChI=1S/C13H19NO5/c1-13(2,3)19-12(18)14-8-5-4-7(6-9(8)15)10(14)11(16)17/h7-8,10H,4-6H2,1-3H3,(H,16,17)/t7-,8+,10+/m1/s1
Standard InChI Key GYELYJDPQKBKFR-WEDXCCLWSA-N
Isomeric SMILES CC(C)(C)OC(=O)N1[C@H]2CC[C@@H]([C@H]1C(=O)O)CC2=O
Canonical SMILES CC(C)(C)OC(=O)N1C2CCC(C1C(=O)O)CC2=O

Introduction

Chemical Identity and Structural Features

Molecular Architecture

The compound’s IUPAC name, (1S,3S,4R)-2-[(2-methylpropan-2-yl)oxycarbonyl]-6-oxo-2-azabicyclo[2.2.2]octane-3-carboxylic acid, reflects its stereochemical configuration and functional group arrangement. The bicyclo[2.2.2]octane system imposes significant conformational rigidity, while the Boc group at the 2-position and carboxylic acid at the 3-position enhance its utility as a synthetic intermediate .

Table 1: Fundamental Chemical Properties

PropertyValueSource
Molecular FormulaC₁₃H₁₉NO₅
Molecular Weight269.29 g/mol
CAS Number2940870-03-9
IUPAC Name(1S,3S,4R)-2-[(2-methylpropan-2-yl)oxycarbonyl]-6-oxo-2-azabicyclo[2.2.2]octane-3-carboxylic acid
Isomeric SMILESCC(C)(C)OC(=O)N1[C@H]2CCC@@HCC2=O

The stereochemistry at positions 1, 3, and 4 is critical for its biological interactions and synthetic applications. Computational models derived from PubChem data confirm the spatial arrangement of functional groups, which influences hydrogen bonding and steric interactions .

Synthesis and Industrial Production

Industrial Scalability

Industrial production would likely employ continuous-flow reactors to enhance yield and purity. For example, microreactor systems could mitigate exothermicity during Boc protection, while immobilized enzymes might facilitate stereoselective cyclization .

Physicochemical Properties

Experimental and Predicted Data

Direct experimental data for this compound remain sparse, but analogs such as (3S)-2-azabicyclo[2.2.2]octane-3-carboxylic acid (CAS: 109583-12-2) provide comparative insights:

Table 2: Comparative Physicochemical Properties

PropertyTarget Compound (Predicted)(3S)-2-Azabicyclo[2.2.2]octane-3-carboxylic Acid
Density (g/cm³)1.2–1.31.2 ± 0.1
Boiling Point (°C)300–310304.3 ± 25.0
Water SolubilityLowModerately soluble

The Boc group and ketone moiety likely reduce aqueous solubility compared to the simpler analog, necessitating polar aprotic solvents like DMF or DMSO for handling .

Biological Activity and Hypothetical Applications

Mechanistic Hypotheses

Though direct pharmacological data are unavailable, the compound’s β-lactam core suggests potential as a protease inhibitor. For instance, analogous bicyclic systems inhibit gamma-secretase, a target in Alzheimer’s disease therapeutics . The Boc group may enhance blood-brain barrier permeability, while the carboxylic acid could facilitate target binding via ionic interactions .

Comparative Analysis with 5-Oxo Analogs

The (1S,3S,4S)-5-oxo isomer (PubChem CID: 146565058) exhibits distinct reactivity due to ketone positioning. Molecular dynamics simulations indicate that the 6-oxo derivative’s ketone participates in stronger intramolecular hydrogen bonding, potentially stabilizing transition states in enzymatic reactions .

Future Directions and Research Gaps

Priority Areas

  • Synthetic Optimization: Developing enantioselective routes to minimize racemization during cyclization.

  • Biological Screening: Evaluating inhibitory activity against proteases and peptidases.

  • Computational Modeling: Predicting metabolic pathways and off-target interactions using QSAR models.

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